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Compound of Interest

Compound Name: trans-Stilbene-D12

Cat. No.: B578957

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of trans-Stilbene-D12, a deuterated
analogue of trans-stilbene. The information compiled herein is intended for researchers,
scientists, and professionals in drug development who require a stable, isotopically labeled
internal standard for quantitative analyses or a material for specialized applications such as
neutron spectroscopy. This document details commercial suppliers, key technical data, and
relevant experimental protocols.

Commercial Suppliers

trans-Stilbene-D12 is available from several specialized chemical suppliers. The primary
vendors identified are listed below. Researchers are advised to contact the suppliers directly for
current pricing, availability, and detailed specifications.
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. Catalog ]
Supplier Product Name Purity Notes
Number
Labeled as the
MedchemExpres  trans-Stilbene- N deuterium
HY-128793S1 Not specified
S diz labeled trans-
Stilbene.[1]
Cambridge
) Offered as a neat
Isotope trans-Stilbene o
) DLM-3322-0.5 98% individual
Laboratories, Inc. (D12, 98%)
compound.[2]
(CIL)
PubChem lists
multiple suppliers
PubChem Listed  trans-Stilbene- ] ) for this
Varies Varies

Vendors

D12

compound under
CAS number
16341-52-9.[3]

Technical Data Summary

The physical and chemical properties of trans-Stilbene-D12 are summarized in the table

below. This data is crucial for its application in analytical chemistry and materials science.

Property Value Source
Molecular Formula C14D12 [2]
Molecular Weight 192.3 g/mol [2]
CAS Number 16341-52-9 [1]12113]
Appearance Solid [2]
Melting Point 123.8°C — 125.9°C [4]

Chemical Purity

>98%

[2]

Isotopic Purity

Not specified by all suppliers
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Applications

trans-Stilbene-D12 serves several specialized functions in research and development:

 Internal Standard: Its primary use is as an internal standard for quantitative analysis by
Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or
Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The incorporation of stable heavy
isotopes allows it to be used as a tracer for quantification in drug development processes.[1]

e Neutron Detection: Deuterated trans-stilbene crystals are utilized for fast neutron
spectroscopy.[4][5] These crystals exhibit excellent pulse shape discrimination (PSD)
properties, which allows for the differentiation between neutrons and gamma rays.[5]

o Material Science: The parent compound, trans-stilbene, is used in the manufacturing of dye
lasers, optical brighteners, and as a scintillator and phosphor.[1][6] The deuterated version is
valuable in studies where isotopic substitution can probe or alter photophysical properties.

Experimental Protocols

Detailed experimental protocols for the use of trans-Stilbene-D12 are specific to the
application. Below are summaries of key methodologies found in the literature.

1. Synthesis of trans-Stilbene-D12 Powder

A reported method for the synthesis of deuterated stilbene involves the metathesis of
deuterated styrene.[4]

o Reaction: Styrene-d8 undergoes a metathesis reaction catalyzed by a Grubbs' catalyst.
e Procedure:
o Styrene-d8 and toluene are combined in a 2:1 volume ratio in a round-bottom flask.
o The Grubbs' catalyst is introduced to initiate the reaction.

o Characterization: The resulting trans-Stilbene-D12 powder can be characterized by:
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o NMR Spectroscopy: To confirm the positions of deuterium atoms. The 2H spectrum should
show peaks corresponding to all hydrogen positions in the stilbene molecule being
deuterated.[4]

o X-ray Diffraction (XRD) and Photoluminescence: To confirm that the molecular and
crystallographic properties are similar to non-deuterated trans-stilbene.[4]

2. Crystal Growth for Neutron Detectors

High-quality single crystals of trans-Stilbene-D12 for scintillation applications can be grown
from solution.[4]

e Method: Solution growth technique.
e Solvent: An aromatic solvent such as anisole is used.

e Procedure: A saturated solution of the synthesized trans-Stilbene-D12 powder in the
chosen solvent is prepared at an elevated temperature. The solution is then slowly cooled to
allow for the formation of a large, high-optical-quality single crystal.

3. Application as an Internal Standard in LC-MS

The workflow for using trans-Stilbene-D12 as an internal standard in a quantitative LC-MS
experiment is outlined below. This is a general procedure and would require optimization for a
specific analyte and matrix.

o Objective: To accurately quantify a non-deuterated analyte in a complex sample matrix.
e Procedure:

o Preparation of Standard Solutions: A stock solution of trans-Stilbene-D12 is prepared in a
suitable solvent. This is used to create a series of calibration standards containing a fixed
concentration of the internal standard and varying concentrations of the analyte.

o Sample Preparation: The sample to be analyzed is spiked with the same fixed
concentration of the trans-Stilbene-D12 internal standard.
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o LC-MS Analysis: The calibration standards and the spiked sample are injected into the LC-
MS system. The mass spectrometer is set to monitor the mass-to-charge ratios (m/z) of
both the analyte and the deuterated internal standard.

o Data Analysis: A calibration curve is generated by plotting the ratio of the analyte peak
area to the internal standard peak area against the analyte concentration for the
calibration standards. The concentration of the analyte in the sample is then determined
from this curve using its measured peak area ratio.

Visualizations

The following diagrams illustrate the synthesis and a typical experimental workflow for trans-
Stilbene-D12.

Synthesis of trans-Stilbene-D12 via Metathesis
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Caption: Synthesis of trans-Stilbene-D12.
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Workflow for Use as an Internal Standard in LC-MS
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Caption: LC-MS Quantitative Analysis Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

...........................

°
N
&
i
L=
Lk
!
Wi
i
L=
ol
mn
0.
!
W
i
L=
i
i
.
a
s
L=
e
u
]
i
L.
1
)]
=,
=3
D
>
)
—
)
s
e
oot
=3
LT,
i
E
bt
m
L
[(e]
!
S
1
@)
QD
3
(o
=.
o
«Q
)
n
o
=
@)
©
)

Laboratories, DLM-3322-0.5 [isotope.com]
o 3. trans-Stilbene-D12 | C14H12 | CID 71739185 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. osti.gov [osti.gov]
o 5. researchportal.hw.ac.uk [researchportal.hw.ac.uk]
e 6. calpaclab.com [calpaclab.com]

 To cite this document: BenchChem. [Commercial Availability and Technical Profile of trans-
Stilbene-D12]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b578957#commercial-suppliers-of-trans-stilbene-d12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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